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Introduction
Taconite, a low-grade, iron-bearing sedimentary rock, is a critical raw material for the iron and

steel industry. After mining, taconite undergoes a beneficiation process to increase its iron

content and reduce impurities, ultimately forming pellets suitable for blast furnaces. The

chemical purity of these taconite pellets is of paramount importance as it directly impacts the

quality of the final steel product and the efficiency of the steelmaking process.

This application note provides a detailed protocol for the quantitative analysis of major, minor,

and trace elements in taconite using Inductively Coupled Plasma - Optical Emission

Spectrometry (ICP-OES) and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS).

These techniques offer high sensitivity, a wide dynamic range, and multi-element capability,

making them ideal for the comprehensive chemical characterization of taconite.

Principles of ICP Analysis for Taconite
Inductively coupled plasma (ICP) serves as a high-temperature (6,000-10,000 K) ionization

source. A liquid sample, derived from the acid digestion of taconite, is introduced into the

plasma as a fine aerosol. The intense heat desolvates, vaporizes, and atomizes the sample,

and then excites and ionizes the constituent atoms.
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ICP-OES (Optical Emission Spectrometry): As the excited atoms and ions relax to their

ground state, they emit photons at characteristic wavelengths. The intensity of this emitted

light is directly proportional to the concentration of the element in the sample. ICP-OES is

particularly well-suited for determining the concentrations of major and minor elements in

taconite.

ICP-MS (Mass Spectrometry): The ions generated in the plasma are extracted into a mass

spectrometer, where they are separated based on their mass-to-charge ratio. ICP-MS offers

exceptionally low detection limits, making it the preferred method for the analysis of trace

and ultra-trace elemental impurities.[1]

Data Presentation: Elemental Composition of
Taconite
The elemental composition of taconite can vary depending on the specific geological location

within regions like the Mesabi Iron Range in Minnesota. The following tables summarize the

typical concentration ranges for major, minor, and trace elements in raw taconite ore and

processed taconite pellets.

Table 1: Typical Composition of Raw Taconite Ore

Element Typical Concentration Range (%)

Iron (Fe) 20 - 35%

Silicon (as SiO₂) 40 - 50%

Oxygen (O) 30 - 40%

Aluminum (as Al₂O₃) 0.5 - 2%

Calcium (as CaO) 0.5 - 1.5%

Magnesium (as MgO) 0.2 - 1%

Manganese (Mn) 0.1 - 0.5%

Phosphorus (P) 0.01 - 0.1%

Sulfur (S) 0.005 - 0.05%
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Table 2: Typical Composition of Processed Taconite Pellets

Element
Typical Concentration
Range

Analytical Technique

Major Elements

Iron (Fe) 60 - 67% ICP-OES

Silicon (as SiO₂) 3 - 7% ICP-OES

Minor Elements

Aluminum (as Al₂O₃) 0.2 - 0.5% ICP-OES

Calcium (as CaO) 0.5 - 1.5% ICP-OES

Magnesium (as MgO) 0.2 - 0.8% ICP-OES

Manganese (Mn) 0.1 - 0.3% ICP-OES

Trace Elements & Impurities

Phosphorus (P) < 0.1% ICP-OES

Sulfur (S) < 0.01% ICP-OES

Titanium (Ti) 0.01 - 0.05% ICP-OES/ICP-MS

Vanadium (V) 10 - 50 ppm ICP-MS

Chromium (Cr) 5 - 30 ppm ICP-MS

Cobalt (Co) 5 - 20 ppm ICP-MS

Nickel (Ni) 5 - 50 ppm ICP-MS

Copper (Cu) 5 - 25 ppm ICP-MS

Zinc (Zn) 10 - 60 ppm ICP-MS

Arsenic (As) 1 - 10 ppm ICP-MS

Lead (Pb) < 5 ppm ICP-MS

Mercury (Hg) < 0.1 ppm Cold Vapor ICP-MS
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Experimental Protocols
Sample Preparation: Microwave-Assisted Acid Digestion
A representative and homogenized taconite sample is crucial for accurate analysis. Standard

practices for sampling and sample preparation of iron ores, such as those outlined in ASTM

E877, should be followed.[2][3][4]

Objective: To completely dissolve the taconite sample into a clear aqueous solution suitable for

ICP analysis.

Materials:

Taconite ore, concentrate, or pellet sample, pulverized to <100 mesh

Concentrated Nitric Acid (HNO₃), trace metal grade

Concentrated Hydrochloric Acid (HCl), trace metal grade

Concentrated Hydrofluoric Acid (HF), trace metal grade

Boric Acid (H₃BO₃)

Deionized water (18.2 MΩ·cm)

Microwave digestion system with appropriate vessels

Procedure:

Accurately weigh approximately 0.25 g of the pulverized taconite sample into a microwave

digestion vessel.

In a fume hood, carefully add 6 mL of concentrated HNO₃, 2 mL of concentrated HCl, and 2

mL of concentrated HF to the vessel.

Seal the vessels and place them in the microwave digestion system.

Ramp the temperature to 200 °C over 15 minutes and hold for an additional 20 minutes.
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Allow the vessels to cool to room temperature.

Carefully unseal the vessels in a fume hood and add 5 mL of a 4% (w/v) boric acid solution

to complex any remaining hydrofluoric acid.

Reseal the vessels and heat in the microwave to 160 °C for 10 minutes to ensure complete

dissolution of any precipitated fluorides.

After cooling, quantitatively transfer the digested sample to a 50 mL volumetric flask.

Bring the solution to volume with deionized water.

A procedural blank (containing all reagents but no sample) must be prepared with each

batch of samples.

ICP-OES and ICP-MS Analysis
Instrumentation:

An ICP-OES and/or ICP-MS system equipped with a standard sample introduction system.

Autosampler for high-throughput analysis.

Calibration Standards:

Prepare a series of multi-element calibration standards from certified stock solutions.

The concentration range of the standards should bracket the expected concentrations of the

elements in the digested taconite solutions.

Matrix-match the calibration standards to the acid concentration of the prepared samples.

Analysis Protocol:

Optimize the instrument parameters (e.g., plasma power, gas flow rates, nebulizer pressure)

for robust plasma conditions and maximum signal intensity.

Perform a multi-point calibration for each element of interest.
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Analyze the procedural blank to assess for any contamination.

Analyze the prepared taconite sample solutions. It may be necessary to further dilute the

samples to bring the concentrations of major elements within the linear dynamic range of the

instrument.

Analyze a certified reference material (CRM) of similar matrix composition to validate the

accuracy of the method.

Rinse the sample introduction system with a dilute acid solution between each sample

analysis to prevent carryover.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the ICP analysis of taconite for chemical

purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Determination of Taconite Chemical
Purity using Inductively Coupled Plasma (ICP) Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1172097#inductively-coupled-plasma-
icp-analysis-for-taconite-chemical-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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